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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the implementation of the Cotapp
(Cognitive Task Application) test in school-based research settings. The document outlines the

necessary protocols for test administration, data collection, and analysis, and includes

visualizations to facilitate understanding of the experimental workflow and the cognitive

domains assessed by the test.

The Cotapp is a computerized assessment tool designed to measure attention, information

processing, and executive functions in children aged 6 to 12 years.[1][2][3][4] Its gamified

nature makes it engaging for children, and the short administration time of approximately 35-40

minutes is well-suited for the school environment.[1][2][3] The test is adaptive to the child's

pace, making it suitable for a wide range of cognitive abilities.[2][3]

Core Cognitive Domains Assessed
The Cotapp provides a detailed profile of a child's cognitive strengths and weaknesses across

several key domains:
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Information Processing Speed: The speed at which a child can perceive, process, and

respond to information.

Attention: The ability to selectively concentrate on a task while ignoring distractions.

Executive Functions: A set of higher-order cognitive processes that include:

Working Memory: The ability to hold and manipulate information in mind.

Inhibition: The ability to control impulsive responses.

Cognitive Flexibility: The ability to switch between different tasks or mental sets.

Application in School-Based Research
The Cotapp is a valuable tool for various research applications in an educational context:

Understanding Neurodevelopmental Disorders: Investigating the cognitive profiles of children

with conditions such as ADHD and autism spectrum disorder.[3]

Evaluating Educational Interventions: Assessing the impact of specific teaching strategies or

programs on cognitive development.

Investigating the Cognitive Underpinnings of Academic Skills: Exploring the relationship

between executive functions, attention, and academic performance in subjects like

mathematics and reading.[5]

Longitudinal Studies: Tracking cognitive development over time and identifying early

predictors of learning difficulties.

Quantitative Data Summary
The Cotapp generates 22 basic and 46 specialized parameters, providing a rich dataset for

quantitative analysis.[6][7][8][9] For the purpose of school-based research, key performance

indicators can be summarized as follows:
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Cognitive Domain
Cotapp Subtest
(Block)

Key Parameters Description

Simple Processing

Speed

Block 1: Simple

Reaction Time

Mean Reaction Time

(ms), Standard

Deviation of Reaction

Time

Measures the time

taken to respond to a

single, predictable

stimulus.[6]

Complex Processing

Speed

Block 2: Choice

Reaction Time

Mean Reaction Time

(ms), Percentage of

Correct Responses

Measures the time

taken to respond to

one of two or more

stimuli, requiring a

decision.[6]

Sustained Attention Block 3: Vigilance

Number of Omissions,

Number of

Commissions

Measures the ability to

maintain focus over a

prolonged period.

Inhibition
Block 4: Interference

Control

Interference Score

(Incongruent RT -

Congruent RT)

Measures the ability to

suppress a prepotent

but incorrect

response.[6]

Working Memory Block 5: N-Back Task

Accuracy (d-prime),

Mean Reaction Time

for correct responses

Measures the ability to

hold and update

information in mind.

Cognitive Flexibility Block 6: Set-Shifting

Switching Cost

(Switch Trial RT -

Non-Switch Trial RT)

Measures the ability to

flexibly switch

between different task

rules.

Planning and

Problem-Solving

Block 7: Tower of

London

Number of moves,

Planning time

Measures the ability to

plan a sequence of

actions to achieve a

goal.

Experimental Protocols
Participant Recruitment and Screening
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Inclusion Criteria: Children aged 6-12 years enrolled in the participating school.[1]

Exclusion Criteria: Children with uncorrected visual or hearing impairments, or motor

impairments that would prevent them from using a computer keyboard.

Informed Consent: Obtain written informed consent from parents or legal guardians and

assent from the child.

Ethical Approval: Ensure the study protocol is approved by the relevant Institutional Review

Board (IRB) or ethics committee.

Test Environment and Materials
Location: A quiet, well-lit, and distraction-free room within the school.[2][3][10]

Equipment: A laptop or desktop computer with a stable internet connection and the Cotapp
software installed.[3]

Materials:

Cotapp manual and test license.

External mouse (recommended).

Stickers for the 'yes' (green) and 'no' (red) keys on the keyboard to aid the child's

response.[6]

Cotapp observation form to record behavioral observations during the test.[3][10]

A printed diploma to give to the child after completion of the test.[11]

Test Administration Procedure
Establish Rapport: Greet the child and explain the activity in simple, child-friendly terms.

Emphasize that it is a game-like task and not a test they can "fail."

Instructions: The Cotapp software provides standardized, on-screen instructions presented

by the character 'Cotapp'.[1][6] The test administrator should read these instructions aloud to
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the child.

Practice Trials: Each of the seven subtests begins with practice trials to ensure the child

understands the task before the scored trials begin.[2][3][10]

Test Progression: The test is self-paced; the next trial is presented only after the child

responds to the previous one.[2][3] The entire test is divided into seven blocks.[1][2][3][6][10]

Administrator's Role: The test administrator should sit slightly behind the child to observe

their behavior without being intrusive.[2][3][10] The administrator provides coaching only

when necessary, following the standardized coaching guidelines in the Cotapp manual.[11]

Breaks: The test automatically saves progress, allowing for short breaks between blocks if

needed.[2][3][10]

Data Collection: The Cotapp software automatically records all performance data. The

administrator should also complete the observation form, noting any signs of fatigue,

frustration, or off-task behavior.[3][10]

Debriefing: After the test, praise the child for their effort and offer them the printed diploma.

[11]

Visualizations
Experimental Workflow
The following diagram illustrates the logical flow of a school-based research study

implementing the Cotapp test.
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Cotapp School-Based Research Workflow

Phase 1: Preparation

Phase 2: Data Collection

Phase 3: Data Analysis & Reporting
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Logical Relationships of Cognitive Domains
This diagram illustrates the hierarchical relationship between the core cognitive domains

measured by the Cotapp and their influence on higher-order cognitive functions and academic

achievement.

Cotapp Cognitive Domains and Academic Outcomes

Core Cognitive Functions (Cotapp Measures)

Higher-Order Cognitive Skills

Academic Outcomes

Information Processing Speed

Executive Functions
(Working Memory, Inhibition, Flexibility)

Attention

Problem Solving Reasoning Planning

Overall Academic PerformanceMathematics Achievement Reading Comprehension

Click to download full resolution via product page

Cotapp Cognitive Domains and Academic Outcomes

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact
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Phone: (601) 213-4426
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